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Compound of Interest

Compound Name: 1-Butylcyclobutanol

Cat. No.: B13815066 Get Quote

This technical guide provides an in-depth overview of the core physical properties of 1-
Butylcyclobutanol, specifically its boiling point and density. This document is intended for

researchers, scientists, and professionals in the field of drug development and chemical

synthesis who require precise data and methodologies for handling and characterizing this

compound.

Core Physical Properties
1-Butylcyclobutanol, with the chemical formula C₈H₁₆O, is a tertiary alcohol. Its molecular

structure, consisting of a cyclobutanol ring with a butyl substituent, significantly influences its

physical characteristics.

Data Summary
The key physical properties of 1-Butylcyclobutanol are summarized in the table below for

quick reference.

Physical Property Value Units Conditions

Boiling Point 175 °C at 751 Torr[1]

Density 0.8721 g/cm³ Not Specified[1]

Molecular Weight 128.21 g/mol
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Experimental Protocols
Accurate determination of physical properties is crucial for the successful application of a

compound in research and development. The following sections detail the standard

experimental methodologies for determining the boiling point and density of a liquid compound

like 1-Butylcyclobutanol.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure. A common and effective method for this determination is

the capillary tube method.

Apparatus:

Thiele tube or similar heating apparatus (e.g., oil bath with a stirrer)

Thermometer

Capillary tubes (sealed at one end)

Small test tube

Sample of 1-Butylcyclobutanol

Heat source (e.g., Bunsen burner or heating mantle)

Procedure:

A small amount of 1-Butylcyclobutanol is placed into the small test tube.

A capillary tube, sealed at one end, is inverted and placed into the liquid in the test tube.

The test tube is attached to a thermometer, ensuring the sample is level with the

thermometer bulb.

The entire assembly is then placed in a Thiele tube or an oil bath.
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The apparatus is heated gently. As the temperature rises, air trapped in the capillary tube will

slowly bubble out.

Upon reaching the boiling point, a rapid and continuous stream of bubbles will emerge from

the capillary tube.

The heat source is then removed, and the apparatus is allowed to cool slowly.

The boiling point is recorded as the temperature at which the liquid just begins to enter the

capillary tube.

Determination of Density
Density is the mass of a substance per unit volume. For a liquid, it can be determined by

accurately measuring its mass and volume.

Apparatus:

Pycnometer (specific gravity bottle) or a graduated cylinder and an analytical balance

Analytical balance

Water bath (for temperature control)

Thermometer

Sample of 1-Butylcyclobutanol

Procedure using a Pycnometer:

The empty pycnometer is thoroughly cleaned, dried, and its mass is accurately weighed on

an analytical balance.

The pycnometer is then filled with the 1-Butylcyclobutanol sample, ensuring no air bubbles

are trapped. The stopper is inserted, and any excess liquid is carefully wiped from the

outside.

The filled pycnometer is weighed to determine the mass of the liquid.
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The pycnometer is then emptied, cleaned, and filled with a reference substance of known

density, typically distilled water.

The mass of the reference substance is determined in the same manner.

The density of 1-Butylcyclobutanol is calculated using the following formula: Density of

Sample = (Mass of Sample / Mass of Water) * Density of Water

Procedure using a Graduated Cylinder and Balance:

The mass of an empty, dry graduated cylinder is measured on an analytical balance.

A known volume of 1-Butylcyclobutanol is carefully added to the graduated cylinder. The

volume is read from the bottom of the meniscus.

The mass of the graduated cylinder with the liquid is measured.

The mass of the liquid is determined by subtracting the mass of the empty cylinder.

The density is calculated by dividing the mass of the liquid by its volume.

Structure-Property Relationship
The physical properties of 1-Butylcyclobutanol are a direct consequence of its molecular

structure. The following diagram illustrates the key structural features and their influence on the

boiling point and density.
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Structural Influence on Physical Properties of 1-Butylcyclobutanol

Molecular Structure

Physical Properties

1-Butylcyclobutanol

n-Butyl Group Cyclobutanol Ring Hydroxyl Group (-OH)

High Boiling Point

Increases van der Waals forces

Density < 1 g/cm³

Alkyl chain affects packing Contributes to molecular massRing structure influences packing Enables hydrogen bonding

Click to download full resolution via product page

Caption: Structure-Property Relationship of 1-Butylcyclobutanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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